![molecular formula C18H10N4O3S2 B2647245 N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide CAS No. 1203277-47-7](/img/structure/B2647245.png)
N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide
Overview
Description
The compound is a complex organic molecule that contains several heterocyclic rings including benzo[d]thiazole, thiazole, furan, and isoxazole . These types of compounds are often studied for their potential biological activities .
Molecular Structure Analysis
The molecule contains several heterocyclic rings which can have interesting electronic properties. The presence of nitrogen and sulfur atoms in the rings can also lead to various interactions in biological systems .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, similar compounds are often involved in reactions with enzymes such as topoisomerase I .Physical And Chemical Properties Analysis
The physical and chemical properties of such a compound would depend on its exact structure. Factors such as solubility, melting point, boiling point, and reactivity could be influenced by the presence and position of the various heterocyclic rings and functional groups .Scientific Research Applications
Antitumor Activities
The compound’s derivatives have shown potent cytotoxicity against various human cancer cell lines, including MGC-803, HepG-2, T24, and NCI-H460 . This suggests their potential use in the development of new antitumor drugs .
DNA Intercalation
The compound’s derivatives can interact with DNA via intercalation . This property is often exploited in the design of drugs that target DNA, such as anticancer and antiviral agents .
Transfer Hydrogenation Catalyst
The compound has been used in the synthesis of ruthenium (II) complexes that act as catalysts in the transfer hydrogenation of ketones . This process is important in various industrial applications, including the production of pharmaceuticals and fine chemicals .
Treatment of Type II Diabetes
In a study, the compound was used to design and synthesize acetylamino benzoic acid derivatives, which showed potential as protein tyrosine phosphatase 1B inhibitors . These inhibitors are being explored as potential treatments for Type II diabetes .
Antiproliferative Activities
The compound’s derivatives have shown antiproliferative activities against various human cancer cell lines . This suggests their potential use in the development of new antiproliferative drugs .
Mechanism of Action
properties
IUPAC Name |
N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10N4O3S2/c23-16(11-8-14(25-22-11)13-5-3-7-24-13)21-18-20-12(9-26-18)17-19-10-4-1-2-6-15(10)27-17/h1-9H,(H,20,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUNZIFYQJNEFJG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=CSC(=N3)NC(=O)C4=NOC(=C4)C5=CC=CO5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10N4O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,4-Difluoro-5-[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]aniline](/img/structure/B2647172.png)
![ethyl 2-(6-(morpholinosulfonyl)-3-oxo-[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl)butanoate](/img/structure/B2647173.png)
![5-bromo-N-(3-cyano-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)thiophene-2-carboxamide](/img/structure/B2647174.png)
![3-((4-ethylphenyl)sulfonyl)-N-phenylthieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine](/img/structure/B2647175.png)
![N,4-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-2-amine](/img/structure/B2647176.png)
![2-chloro-N-[1-(3-hydroxyphenyl)ethyl]-6-methylpyridine-4-carboxamide](/img/structure/B2647185.png)